![molecular formula C7H9BrN2 B2948960 5-Bromo-3,6-dimethylpyridin-2-amine CAS No. 221135-63-3](/img/structure/B2948960.png)
5-Bromo-3,6-dimethylpyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-3,6-dimethylpyridin-2-amine is a chemical compound with the CAS Number: 221135-63-3 . It has a molecular weight of 201.07 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C7H9BrN2/c1-4-3-6 (8)5 (2)10-7 (4)9/h3H,1-2H3, (H2,9,10) .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
5-Bromo-3,6-dimethylpyridin-2-amine has been used in a variety of scientific research applications. It has been used in the synthesis of drugs such as antibiotics, anti-inflammatory agents, and antifungals. It has also been used in the synthesis of agrochemicals, dyes, and other specialty chemicals. In addition, this compound has been used in the synthesis of polymers and in the synthesis of biopolymers.
Mechanism of Action
Target of Action
Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors, due to their structural similarity to natural biomolecules .
Mode of Action
It’s known that pyridine derivatives can act as nucleophiles, attacking electrophilic carbon atoms in other molecules . This property allows them to participate in various chemical reactions, potentially leading to changes in the function of their targets.
Pharmacokinetics
It’s predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . Its lipophilicity (Log Po/w) is estimated to be around 1.91 (iLOGP), 1.96 (XLOGP3), 2.05 (WLOGP), 1.65 (MLOGP), and 2.2 (SILICOS-IT), with a consensus Log Po/w of 1.95 .
Advantages and Limitations for Lab Experiments
The primary advantage of using 5-Bromo-3,6-dimethylpyridin-2-amine in lab experiments is its low cost and wide availability. In addition, this compound is relatively stable and easy to handle. The main limitation of using this compound in lab experiments is that it is a relatively weak inhibitor of cyclooxygenase and lipoxygenase, and therefore may not be suitable for some applications.
Future Directions
There are several potential future directions for the use of 5-Bromo-3,6-dimethylpyridin-2-amine in scientific research. For example, this compound could be used in the synthesis of new drugs or agrochemicals. In addition, this compound could be used to study the mechanisms of action of cyclooxygenase and lipoxygenase. Furthermore, this compound could be used to study the effects of prostaglandins and leukotrienes on various physiological processes. Finally, this compound could be used to develop new methods of synthesizing polymers and biopolymers.
Synthesis Methods
5-Bromo-3,6-dimethylpyridin-2-amine can be synthesized using a variety of methods. The most commonly used method is the condensation reaction of pyridine with bromoacetaldehyde. This reaction yields a mixture of this compound and 3-Br-DMP, which can then be separated by column chromatography. Other methods of synthesis include the reaction of pyridine with bromoacetic acid, the reaction of pyridine with bromoacetyl bromide, and the reaction of pyridine with bromoacetamide.
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H315-H319-H335, which indicate that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
5-bromo-3,6-dimethylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-4-3-6(8)5(2)10-7(4)9/h3H,1-2H3,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSZYOBZOVULXIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1N)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.